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A Note to Our Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for technical data on 2-(2-Aminoethoxy)-3,5-
dichloropyridine, it has become evident that this specific compound is not widely documented
in publicly available scientific literature, chemical databases, or commercial supplier catalogs.
The search results consistently redirected to a similarly named but structurally distinct
compound: 2-Amino-3,5-dichloropyridine.

This suggests that 2-(2-Aminoethoxy)-3,5-dichloropyridine may be a novel compound, a
specialized synthetic intermediate that is not commercially available, or a substance with
limited public documentation. Therefore, creating an in-depth technical guide with validated
protocols, established properties, and a dedicated CAS number for this specific molecule is not
feasible at this time.

However, the extensive information retrieved for the related compound, 2-Amino-3,5-
dichloropyridine, is presented below. This information may be of interest if the initial query
contained a typographical error, or if this related molecule is a suitable alternative or starting
point for your research endeavors.
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Technical Focus: 2-Amino-3,5-dichloropyridine (CAS

No. 4214-74-8)

This section provides a detailed guide on 2-Amino-3,5-dichloropyridine, a versatile chemical

intermediate with significant applications in various fields of chemical synthesis.

Core Compound Identification and Properties

Chemical Identity:

Identifier Value
IUPAC Name 3,5-dichloropyridin-2-amine
CAS Number 4214-74-8[1][2][3][41[5][6]

Molecular Formula

C5H4CI2N2[2][4][5][6]

Molecular Weight

163.00 g/mol [4][6]

Synonyms

3,5-dichloro-2-pyridinamine, 3,5-dichloro-2-

aminopyridine[6]

Physicochemical Properties:

Property Value Source
White to light beige or brown

Appearance _ [31[5]
crystalline powder

Melting Point 78-83 °C [21[31[5]
Typically 297% (by HPLC or

Purity ypreally =976 (by [EI04115]

GC)

Synthesis of 2-Amino-3,5-dichloropyridine

The synthesis of 2-Amino-3,5-dichloropyridine is most commonly achieved through the

chlorination of 2-Amino-5-chloropyridine. This electrophilic aromatic substitution reaction is a
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foundational method for introducing a second chlorine atom onto the pyridine ring.

Underlying Principle: The amino group at the 2-position is an activating group, directing
electrophilic substitution to the ortho and para positions. In the case of 2-Amino-5-
chloropyridine, the 3-position is activated for chlorination. N-Chlorosuccinimide (NCS) is a
frequently used chlorinating agent due to its milder reactivity and safer handling compared to
chlorine gas.

Representative Synthetic Protocol:

A common laboratory-scale synthesis involves the reaction of 2-amino-5-chloropyridine with N-
chlorosuccinimide in a suitable solvent mixture.[7][8]

e Reactants:
o 2-Amino-5-chloropyridine
o N-Chlorosuccinimide (NCS)
e Solvent: A mixture of Dimethylformamide (DMF) and Methanol is often employed.[7]

o Reaction Conditions: The reaction is typically stirred at a moderately elevated temperature
(e.g., 45 °C) for several hours.[7]

e Monitoring and Work-up: The progress of the reaction can be monitored by Thin-Layer
Chromatography (TLC) or Gas Chromatography (GC).[7] Upon completion, the solvent is
removed, and the crude product is purified, often by recrystallization from a solvent like
ethanol, to yield the final product.[7]

Visualizing the Synthesis Workflow:
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Workflow for the Synthesis of 2-Amino-3,5-dichloropyridine
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Click to download full resolution via product page

Caption: Synthesis of 2-Amino-3,5-dichloropyridine from 2-Amino-5-chloropyridine.

Applications in Research and Development

2-Amino-3,5-dichloropyridine is a valuable building block in organic synthesis, primarily due to
the reactivity of its amino group and the two chlorine atoms, which can be subjected to various
substitution reactions.

+ Pharmaceutical and Agrochemical Intermediate: This compound serves as a key
intermediate in the synthesis of more complex molecules, including pharmaceuticals and
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agrochemicals.[9] The pyridine scaffold is a common feature in many biologically active
compounds.[10] The presence of chlorine atoms can significantly influence the
pharmacokinetic and pharmacodynamic properties of a molecule.[11]

e Heterocyclic Chemistry: It is used in the construction of fused heterocyclic systems, which
are of interest in medicinal chemistry and materials science. The amino and chloro groups
provide multiple reaction sites for cyclization and cross-coupling reactions.

o Materials Science: Derivatives of 2-Amino-3,5-dichloropyridine are used in the development
of specialty polymers and dyes.[9]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-
Amino-3,5-dichloropyridine.

Hazard Identification:

o Toxicity: It is classified as toxic if swallowed and may cause skin and serious eye irritation.
e [Irritation: It can be irritating to the skin and eyes.[1]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1][12]

» Ventilation: Handle in a well-ventilated area to avoid inhalation of dust.[1]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from strong oxidizing agents.[1][13]

o First Aid:
o Eyes: Rinse immediately with plenty of water for at least 15 minutes.[1]

o Skin: Wash off immediately with plenty of soap and water.[1]
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o Ingestion: If swallowed, rinse mouth and seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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